Cas no 2137818-49-4 (2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride)

• Product Name: 2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride
• CAS No: 2137818-49-4
• MF: C₁₁H₁₂FNO₄S
• MW: 273.280685424805
• CID: 6154529
• PubChem ID: 137949095
• Update Time: 2025-10-29

2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137818-49-4
• Z2907419211
• EN300-727543
• 2-(morpholine-4-carbonyl)benzene-1-sulfonyl fluoride
• 2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C11H12FNO4S/c12-18(15,16)10-4-2-1-3-9(10)11(14)13-5-7-17-8-6-13/h1-4H,5-8H2
• InChI Key： QRDHRSAAHIJQKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(N1CCOCC1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 273.04710720g/mol
• Monoisotopic Mass: 273.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.1Ų

Additional information on 2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride

Introduction to 2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride (CAS No. 2137818-49-4)

2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2137818-49-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in medicinal chemistry, particularly in the synthesis of biologically active molecules. The presence of both a morpholine moiety and a sulfonyl fluoride group imparts unique reactivity and functional properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of 2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride consists of a benzene ring substituted at the 1-position with a sulfonyl fluoride group and at the 4-position with a morpholine-4-carbonyl moiety. This specific arrangement enhances its utility in synthetic transformations, particularly in cross-coupling reactions and nucleophilic substitution processes. The sulfonyl fluoride group is known for its ability to participate in various chemical reactions, including the formation of sulfonamides and other derivatives, which are crucial in drug design.

In recent years, there has been a growing interest in sulfonyl fluorides due to their role as key intermediates in the synthesis of bioactive compounds. The compound’s ability to undergo facile functionalization makes it an attractive candidate for exploring new chemical pathways. For instance, researchers have leveraged its reactivity to develop novel sulfonamide-based drugs that exhibit promising pharmacological properties. These include antimicrobial, anti-inflammatory, and anticancer activities, which have been explored through both computational modeling and experimental synthesis.

One of the most compelling aspects of 2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride is its potential in medicinal chemistry applications. The morpholine ring is a common pharmacophore found in many drugs, known for its ability to enhance solubility and bioavailability. When combined with the sulfonyl fluoride group, it creates a scaffold that can be further modified to target specific biological pathways. Recent studies have demonstrated its utility in the synthesis of kinase inhibitors, where the morpholine moiety helps stabilize the binding interactions with target enzymes.

The compound’s reactivity also makes it suitable for use in transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures and have been instrumental in the development of many modern pharmaceuticals. The sulfonyl fluoride group can be selectively transformed into other functional groups, such as sulfonamides or thiols, which are essential for further derivatization.

From a synthetic chemistry perspective, 2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride offers several advantages. Its high purity and stability under various conditions make it a reliable starting material for multi-step syntheses. Additionally, its compatibility with a wide range of reaction conditions allows chemists to tailor synthetic routes to their specific needs. This flexibility has been particularly valuable in academic and industrial settings where efficient and scalable synthesis is paramount.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride due to their potential therapeutic benefits. Researchers have reported several novel compounds derived from this scaffold that exhibit desirable pharmacokinetic profiles. These include improved metabolic stability and reduced toxicity, which are critical factors in drug development. Furthermore, computational studies have suggested that modifications to the morpholine ring can enhance binding affinity to biological targets, paving the way for more effective drug candidates.

In conclusion, 2-(Morpholine-4-carbonyl)benzene-1-sulfonyl fluoride (CAS No. 2137818-49-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.